1-Benzyloxy-4-(2-methanesulfonyloxyethyl)benzene

• Molecular Formula: C16H18O4S
• Molecular Weight: 306.4 g/mol
• IUPAC Name: 2-(4-phenylmethoxyphenyl)ethyl methanesulfonate
• InChI: InChI=1S/C16H18O4S/c1-21(17,18)20-12-11-14-7-9-16(10-8-14)19-13-15-5-3-2-4-6-15/h2-10H,11-13H2,1H3
• InChI Key: BJMILJUXEDKWDJ-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)OCCC1=CC=C(C=C1)OCC2=CC=CC=C2

Description

1-Benzyloxy-4-(2-methanesulfonyloxyethyl)benzene is a useful research compound. Its molecular formula is C16H18O4S and its molecular weight is 306.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 3.51 g of methanesulfonyl chloride in 5 ml of diethyl ether was added dropwise over a period of 0.5 hour to a stirred solution of 7.0 g of 4-benzyloxyphenethyl alcohol in 20 ml of pyridine at 0° C. Stirring was continued for 2 hours while the mixture was allowed to warm to room temperature. The mixture was then partitioned between 150 ml of 2N hydrochloric acid and dichloromethane. The organic phase was separated, washed with water, dried over sodium sulfate, filtered, and evaporated. Trituration of the residue with n-hexane brought about crystallization. The crystals were removed by filtration and dried, whereby 8.9 g (95%) of 1-benzyloxy-4-(2-methanesulfonyloxyethyl)benzene having a melting point of 60°-64° C. were obtained.